Cas no 180798-01-0 (O-Acetyl-N-carbobenzoxyhydroxylamine)

O-Acetyl-N-carbobenzoxyhydroxylamine is a protected hydroxylamine derivative widely used in organic synthesis and peptide chemistry. Its key advantages include enhanced stability compared to free hydroxylamine, owing to the acetyl and carbobenzoxy (Cbz) protecting groups, which prevent unwanted side reactions. The Cbz group is selectively removable under mild hydrogenolysis conditions, allowing controlled deprotection in multi-step syntheses. This compound serves as a versatile intermediate for introducing hydroxylamine functionalities into target molecules, particularly in the preparation of hydroxamic acids and other N–O containing compounds. Its compatibility with standard synthetic protocols and reliable reactivity make it a valuable reagent for researchers in medicinal and materials chemistry.

O-Acetyl-N-carbobenzoxyhydroxylamine structure

180798-01-0 structure

Product Name:O-Acetyl-N-carbobenzoxyhydroxylamine

CAS No:180798-01-0

MF:C₁₀H₁₁NO₄

MW:209.198642969131

MDL:MFCD11975425

CID:1016734

PubChem ID:87557855

Update Time:2025-10-13

O-Acetyl-N-carbobenzoxyhydroxylamine Chemical and Physical Properties

Names and Identifiers

- O-Acetyl-N-carbobenzoxyhydroxylamine
- phenylmethoxycarbonylamino acetate
- Benzyl N-Acetoxycarbamate
- N-Acetoxycarbamic Acid Benzyl Ester
- NULL
- O-Acetyl-N-cbz-hydroxylamine
- O-Acetyl-N-benzyloxycarbonylhydroxylamine
- O-Acetyl-N-Cbz-hydroxylamine N-Acetoxycarbamic Acid Benzyl Ester Benzyl N-Acetoxycarbamate
- Benzyl acetoxycarbamate
- [(Benzyloxy)carbonyl]amino acetate
- Acetoxy(benzyloxycarbonyl)amine
- YEIRDDKOGLZHLP-UHFFFAOYSA-N
- [(benzyloxy) carbonyl]amino acetate
- ( [(benzyloxy) carbonyl] amino) (hydroxy) acetic acid
- SCHEMBL1947879
- AKOS027439352
- Carbamic acid, N-(acetyloxy)-, phenylmethyl ester
- DB-371661
- Benzylacetoxycarbamate
- benzyl (acetyloxy)carbamate
- CS-0207671
- STR09378
- DTXSID20449659
- T70457
- Phenylmethyl N-(acetyloxy)carbamate
- MFCD11975425
- Phenylmethyl?N-(acetyloxy)carbamate
- 180798-01-0
- A2193
- MDL： MFCD11975425
- Inchi： 1S/C10H11NO4/c1-8(12)15-11-10(13)14-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,11,13)
- InChI Key： YEIRDDKOGLZHLP-UHFFFAOYSA-N
- SMILES： O(C(NOC(C)=O)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 209.06900
Monoisotopic Mass: 209.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.5
Topological Polar Surface Area: 64.599

Experimental Properties

Density: 1.223
Refractive Index: 1.523
PSA: 68.12000
LogP: 1.59530

O-Acetyl-N-carbobenzoxyhydroxylamine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： H303+H313+H110
Storage Condition：0-10°C

O-Acetyl-N-carbobenzoxyhydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A171963-50mg	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0		50mg	$ 50.00	2022-06-08
TRC	A171963-100mg	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0		100mg	$ 65.00	2022-06-08
TRC	A171963-500mg	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0		500mg	$ 135.00	2022-06-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X69125-200mg	Benzyl acetoxycarbamate	180798-01-0	≥98%	200mg	¥88.0	2023-09-05
abcr	AB261245-1 g	O-Acetyl-N-carbobenzoxyhydroxylamine; .	180798-01-0		1 g	€96.50	2023-07-20
abcr	AB261245-5 g	O-Acetyl-N-carbobenzoxyhydroxylamine; .	180798-01-0		5 g	€259.10	2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2193-1G	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0	>98.0%(T)	1g	¥230.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A2193-5G	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0	>98.0%(T)	5g	¥1030.00	2024-04-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O159951-1G	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0	>98.0%(T)	1g	¥408.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O159951-200mg	O-Acetyl-N-carbobenzoxyhydroxylamine	180798-01-0	>98.0%(T)	200mg	¥93.90	2023-09-01